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Get Quote

Thioquinapiperifil dihydrochloride (also known as KF31327) is a potent, selective, and non-competitive

inhibitor of phosphodiesterase-5 (PDE-5), with a reported IC₅₀ value of 0.074 nM [1] [2] [3]. Its primary

investigational application is in the study of sexual maturation and enhancement [1] [3]. The compound

exhibits high selectivity for PDE5 over other phosphodiesterases, such as PDE1, PDE2, PDE3, and PDE4,

making it a valuable tool for mechanistic studies [2] [3]. These notes provide a detailed guide for researchers

on handling, solubilizing, and applying this compound in vitro and in vivo.

Physicochemical Properties and Solubility Data

A comprehensive understanding of the compound's properties is fundamental for experimental design. The

table below summarizes key data for both the salt and free base forms.

Table 1: Physicochemical Properties of Thioquinapiperifil and its Dihydrochloride Salt

Property Thioquinapiperifil Dihydrochloride
Thioquinapiperifil (Free
Base)

CAS Number 204077-66-7 [1] [2] [3] 220060-39-9 [4]

Molecular Formula C₂₄H₂₉ClN₆OS (as provided) [1] [2] C₂₄H₂₈N₆OS [4]

Molecular Weight 485.05 g/mol [1] [2] 448.59 g/mol [4]

Appearance Solid, Light yellow to yellow [2] [3] Solid [4]
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Property Thioquinapiperifil Dihydrochloride
Thioquinapiperifil (Free
Base)

Primary Solubility DMSO: 112.5 - 125 mg/mL (~215.7 - 239.7

mM) [2] [3]

Soluble in DMSO [4]

Storage (Long
Term)

-20°C, protect from light, dry, sealed [1] [3] [5] -20°C [4]

Purity ≥98% to 99.22% (by HPLC) [1] [3] ≥98% [4]

Key Note on Solubility: The solubility of Thioquinapiperifil dihydrochloride in DMSO is exceptionally

high, allowing for concentrated stock solutions. Sonication is recommended to aid dissolution [2] [3]. The

compound is typically supplied as a solid and should be protected from light and moisture to ensure stability

[3] [5].

Experimental Protocols

Preparation of Stock Solutions in DMSO

This protocol is for preparing a standard 100 mg/mL stock solution in DMSO.

Materials:

Thioquinapiperifil dihydrochloride powder
Anhydrous DMSO (freshly opened is best)

Analytical balance
1.5 mL or 2 mL microcentrifuge tubes (sterile, chemical-resistant)

Piperette and tips
Ultrasonic bath (optional, but recommended)

Procedure:

Weighing: Accurately weigh the required mass of Thioquinapiperifil dihydrochloride powder.
To prepare 1 mL of a 100 mg/mL solution, weigh 100 mg of the compound.
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Dissolution: Transfer the powder to a microcentrifuge tube. Add the calculated volume of

DMSO (1 mL in this example) directly to the tube.
Mixing: Cap the tube tightly and vortex vigorously until the solid is completely dissolved. If any

undissolved particles remain, place the tube in an ultrasonic bath for a few minutes until the
solution becomes clear.

Aliquoting: To avoid repeated freeze-thaw cycles, immediately aliquot the stock solution into
smaller, single-use volumes (e.g., 20-50 µL per tube).

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-
term storage (up to six months) [2] [3]. Always note the date of preparation and concentration

on the tube.

Preparation of In Vivo Formulations

For animal studies, the DMSO stock solution must be further diluted with biologically compatible solvents.

The following is a commonly cited formulation.

Goal: Prepare a 2 mg/mL dosing solution for intraperitoneal (IP) injection.

Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [2] [3].
Procedure:

In a clean vial, add 400 μL of PEG300.
Add 100 μL of the 100 mg/mL DMSO stock solution (from Protocol 2.1) to the PEG300. Mix

well. The solution should be clear.
Add 50 μL of Tween 80 to the mixture. Mix thoroughly until clear.

Finally, add 450 μL of saline (0.9% NaCl in ddH₂O) sequentially. Mix well after each addition to
obtain a clear final solution [3].

The resulting solution has a concentration of 4 mg/mL. For a 2 mg/mL solution, further dilute 1:1
with saline.

Critical Note: This working solution should be prepared freshly and used immediately for in
vivo studies to ensure stability and accuracy [3].

Biological Application and Mechanism of Action

Thioquinapiperifil dihydrochloride functions by selectively inhibiting the PDE5 enzyme. The following

diagram illustrates its cellular mechanism and a typical workflow for its application in platelet aggregation

studies.
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Diagram 1: Mechanism of Thioquinapiperifil as a PDE5 Inhibitor. Thioquinapiperifil potently inhibits

PDE5, preventing the degradation of cGMP. Elevated cGMP levels activate PKG, leading to downstream

physiological effects such as the inhibition of platelet aggregation [4] [2] [3].

Supporting Experimental Evidence:

Platelet Aggregation Assay: Thioquinapiperifil dihydrochloride (0.1–10 μM) concentration-

dependently inhibits platelet aggregation. The presence of nitroglycerin, which increases cGMP
levels, potentiates this effect, requiring lower concentrations of the inhibitor for efficacy [4] [2] [3].

cGMP Elevation: Treatment with 10 μM Thioquinapiperifil dihydrochloride resulted in a significant
increase in intracellular cGMP levels, with mean levels reaching 0.95 ± 0.17 pmol/10⁸ cells after a 5-

minute incubation [4] [2] [3].
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Key Considerations for Researchers

Solvent Selection: DMSO is the solvent of choice for preparing concentrated stock solutions. For
cellular assays, final DMSO concentrations should typically be kept below 0.1-1% to minimize

cytotoxicity.
Stability and Storage: The solid form should be stored desiccated at -20°C. Aliquot stock solutions

to prevent repeated freeze-thaw cycles, which can lead to degradation and loss of potency.
Bioactivity Verification: After preparing stock solutions, it is good practice to verify the compound's

activity in a benchmark assay, such as a PDE5 inhibition kit, to ensure integrity after the handling
process.

Safety and Compliance: Thioquinapiperifil dihydrochloride is sold explicitly for research use only
and is not intended for human diagnostic or therapeutic use [4] [2] [5]. Researchers must comply with

all local regulations regarding the handling and disposal of chemical substances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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